Cas no 887981-96-6 (6-(3-Cyanophenyl)picolinic acid)

• Product Name: 6-(3-Cyanophenyl)picolinic acid
• CAS No: 887981-96-6
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• MDL: MFCD06410076
• CID: 993435
• Update Time: 2025-06-09

6-(3-Cyanophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Cyanophenyl)picolinic acid
• 6-(2-Acetylaminophenyl)-picolinic acid
• 6-(3-cyanophenyl)pyridine-2-carboxylic acid
• 2-PYRIDINECARBOXYLIC ACID,6-(3-CYANOPHENYL)
• 6-(3-CYANOPHENYL)-2-PYRIDINECARBOXYLIC ACID

• MDL： MFCD06410076
• Inchi： 1S/C13H8N2O2/c14-8-9-3-1-4-10(7-9)11-5-2-6-12(15-11)13(16)17/h1-7H,(H,16,17)
• InChI Key： ZCOZAVSZIZHBRG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C2C=CC=C(C#N)C=2)=N1)=O

Computed Properties

• Exact Mass: 256.08500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 79.29000
• LogP: 2.47820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-Cyanophenyl)picolinic acid

Introduction to 6-(3-Cyanophenyl)picolinic Acid (CAS No. 887981-96-6)

6-(3-Cyanophenyl)picolinic acid, with the chemical formula C₁₁H₆N₂O₂ and a CAS number of 887981-96-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique structural framework that includes both a pyridine ring and a cyanophenyl substituent. The presence of these functional groups makes it a versatile intermediate in the synthesis of various biologically active molecules.

The< strong>6-(3-cyanophenyl)picolinic acid molecule exhibits a distinct electronic and steric profile due to the combination of the pyridine nitrogen and the electron-withdrawing cyanide group. This feature has garnered considerable attention from researchers exploring its potential applications in medicinal chemistry. The compound's ability to act as a building block for more complex structures has been leveraged in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of 6-(3-cyanophenyl)picolinic acid. Studies have shown that modifications to this core structure can lead to compounds with enhanced binding affinity and selectivity for specific biological targets. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The< strong>CAS no. 887981-96-6 identifier is essential for ensuring the correct identification and handling of this compound in laboratory settings. It serves as a unique registry number that distinguishes it from other chemicals with similar properties. This standardized nomenclature is vital for compliance with regulatory requirements and for facilitating accurate communication among scientists worldwide.

One of the most compelling aspects of 6-(3-cyanophenyl)picolinic acid is its role in the development of novel antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and cellular components, disrupting essential metabolic pathways. Preliminary studies have demonstrated promising results in vitro, indicating that derivatives of this compound may offer a new avenue for combating antibiotic-resistant bacteria.

The synthesis of 6-(3-cyanophenyl)picolinic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between cyanobenzene derivatives and picolinic acid or its derivatives. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these processes.

In addition to its pharmaceutical applications, 6-(3-cyanophenyl)picolinic acid has shown potential in materials science. Its ability to form coordination complexes with metal ions makes it useful in designing functional materials for sensors and catalysts. These complexes exhibit unique electronic properties that can be exploited in various technological applications.

The< strong>pharmacological research on 6-(3-cyanophenyl)picolinic acid continues to evolve, with new studies emerging regularly. Researchers are exploring its interactions with different biological targets, including enzymes and receptors involved in neurotransmitter signaling. These investigations may lead to the discovery of new therapeutic strategies for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The chemical properties of 6-(3-cyanophenyl)picolinic acid make it an attractive candidate for drug discovery programs. Its heterocyclic core provides a scaffold that can be modified to optimize pharmacokinetic profiles, solubility, and metabolic stability. Computational modeling techniques are increasingly being used to predict the behavior of this compound in biological systems, aiding in the rational design of new derivatives.

In conclusion, 6-(3-cyanophenyl)picolinic acid (CAS no. 887981-96-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from antimicrobial agents to advanced functional materials. As research continues to uncover new possibilities, this compound is poised to play an important role in future scientific advancements.